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Compound of Interest

Compound Name: 1-Phenyl-1-hexyn-3-ol

Cat. No.: B167968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 1-Phenyl-1-hexyn-3-ol, a compound of

interest in organic synthesis and medicinal chemistry. The primary focus of this guide is to

present the molecular weight and constituent elemental composition in a clear and accessible

format.

Molecular Weight and Composition
The molecular weight of a compound is a fundamental property, essential for stoichiometric

calculations in chemical reactions, preparation of solutions of known concentration, and

analytical characterization. It is determined by the sum of the atomic weights of its constituent

atoms.

The molecular formula for 1-Phenyl-1-hexyn-3-ol is C12H14O.[1][2] This indicates that each

molecule is composed of 12 carbon atoms, 14 hydrogen atoms, and one oxygen atom. Based

on this composition, the molecular weight is 174.24 g/mol .[2][3][4][5]

The table below summarizes the key quantitative data for 1-Phenyl-1-hexyn-3-ol.
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Property Value Source

Molecular Formula C12H14O [1][2]

Molecular Weight 174.24 g/mol [2][3][4][5]

IUPAC Name 1-phenylhex-1-yn-3-ol [1][2]

CAS Number 1817-51-2 [1][3]

Logical Relationship of Molecular Weight
Calculation
The calculation of molecular weight is a foundational concept in chemistry, directly derived from

the molecular formula and the atomic weights of the constituent elements. The logical flow for

determining the molecular weight of 1-Phenyl-1-hexyn-3-ol is illustrated in the diagram below.

Molecular Formula
C12H14O

Sum of Atomic Weights
(12 * C) + (14 * H) + (1 * O)

Atomic Weights
C: ~12.01 u
H: ~1.008 u
O: ~16.00 u

Calculated Molecular Weight
~174.24 g/mol

Click to download full resolution via product page

Caption: Logical workflow for calculating the molecular weight of 1-Phenyl-1-hexyn-3-ol.

This guide provides the fundamental physicochemical data for 1-Phenyl-1-hexyn-3-ol. For

experimental protocols or signaling pathway information related to specific applications of this

molecule, further targeted literature review is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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